Cas no 15125-85-6 (Allyl 2-hydroxy-5-iodobenzoate)

Allyl 2-hydroxy-5-iodobenzoate structure
15125-85-6 structure
Product Name:Allyl 2-hydroxy-5-iodobenzoate
CAS No:15125-85-6
MF:C10H9IO3
MW:304.081135511398
CID:1030723
PubChem ID:44829083
Update Time:2025-04-20

Allyl 2-hydroxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Allyl 2-hydroxy-5-iodobenzoate
    • LogP
    • prop-2-enyl 2-hydroxy-5-iodobenzoate
    • allyl 2-hydroxy-5-iodo-benzoate
    • DTXSID30661168
    • Allyl2-hydroxy-5-iodobenzoate
    • 2-hydroxy-5-iodobenzoic acid prop-2-enyl ester
    • 15125-85-6
    • A809142
    • DB-350965
    • AKOS015856295
    • SCHEMBL24728384
    • Prop-2-en-1-yl 2-hydroxy-5-iodobenzoate
    • Inchi: 1S/C10H9IO3/c1-2-5-14-10(13)8-6-7(11)3-4-9(8)12/h2-4,6,12H,1,5H2
    • InChI Key: WIBKEDWSVFJMFY-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=C(C(=O)OCC=C)C=1)O

Computed Properties

  • Exact Mass: 303.95917
  • Monoisotopic Mass: 303.95964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

Allyl 2-hydroxy-5-iodobenzoate Pricemore >>

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